Cas no 2060474-30-6 (1-[8-(3-Pyridinylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidinedione)

• Product Name: 1-[8-(3-Pyridinylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidinedione
• CAS No: 2060474-30-6
• MF: C₁₆H₁₉N₃O₄S
• MW: 349.404762506485
• CID: 5380044
• Update Time: 2025-10-30

1-[8-(3-Pyridinylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidinedione Chemical and Physical Properties

Names and Identifiers

• 1-[8-(3-Pyridinylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidinedione

• Inchi： 1S/C16H19N3O4S/c20-15-5-6-16(21)18(15)13-8-11-3-4-12(9-13)19(11)24(22,23)14-2-1-7-17-10-14/h1-2,7,10-13H,3-6,8-9H2
• InChI Key： QCLQKZUKWQKDTE-UHFFFAOYSA-N
• SMILES： N1(C2CC3N(S(C4=CC=CN=C4)(=O)=O)C(CC3)C2)C(=O)CCC1=O

Experimental Properties

• Density: 1.450±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 580.3±60.0 °C(Predicted)
• pka: 3.09±0.11(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 1-[8-(3-Pyridinylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidinedione

Professional Introduction to Compound with CAS No. 2060474-30-6 and Product Name: 1-[8-(3-Pyridinylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidinedione

The compound identified by the CAS number 2060474-30-6 and the product name 1-[8-(3-Pyridinylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidinedione represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate bicyclic structure and functionalized pyridinylsulfonyl group, has garnered attention for its potential applications in drug discovery and therapeutic development.

The core structure of this compound consists of a bicyclo[3.2.1]octane scaffold, which is a privileged motif in medicinal chemistry due to its ability to mimic the conformational flexibility of biologically relevant molecules. The presence of an 8-azabicyclo[3.2.1]octane ring system introduces a nitrogen atom into the bicyclic core, which can enhance binding affinity and selectivity when interacting with biological targets. This nitrogen-rich environment is particularly valuable for designing molecules that require precise interactions with protein or nucleic acid receptors.

One of the most striking features of this compound is the incorporation of a 3-pyridinylsulfonyl moiety at the 8-position of the bicyclic system. The pyridine ring is a well-known pharmacophore that can participate in various non-covalent interactions, including hydrogen bonding, π-stacking, and hydrophobic interactions. The sulfonyl group further enhances the molecular properties by introducing polarizability and potential hydrogen bonding capabilities. This combination of structural elements makes the compound a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of bicyclo[3.2.1]octane derivatives in the development of novel therapeutic agents. These compounds have been shown to exhibit diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The nitrogen-containing variant of this scaffold, in particular, has demonstrated enhanced binding to biological targets due to the presence of an azacycle, which can stabilize complex formations through hydrogen bonding or other favorable interactions.

The pyridinylsulfonyl group in this compound adds another layer of complexity and functionality. Sulfonyl groups are frequently employed in drug design due to their ability to modulate receptor activity and improve pharmacokinetic properties. For instance, sulfonyl derivatives have been successfully incorporated into drugs targeting enzymes such as dipeptidyl peptidase-4 (DPP-4) and carbonic anhydrase II (CAII). The presence of this group in the context of the bicyclic system suggests that this compound may exhibit unique binding profiles compared to simpler analogs.

In terms of synthetic chemistry, the preparation of 1-[8-(3-Pyridinylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidinedione involves sophisticated organic transformations that highlight the versatility of modern synthetic methodologies. The construction of the bicyclo[3.2.1]octane core typically requires multi-step sequences involving ring-closing metathesis or cyclization reactions, followed by functionalization at specific positions to introduce the desired substituents such as the pyridinylsulfonyl group. These synthetic strategies often leverage transition metal catalysis to achieve high yields and enantioselectivity, ensuring that the final product is suitable for biological evaluation.

The potential biological activity of this compound is further supported by computational modeling studies that predict favorable interactions with various biological targets. Molecular docking simulations have shown that the bicyclo[3.2.1]octane scaffold can effectively bind to pockets on proteins associated with inflammatory pathways, while the pyridinylsulfonyl group can engage in specific hydrogen bonding networks that enhance receptor affinity. These predictions provide a strong rationale for conducting experimental evaluations to validate these hypotheses.

Current research trends in drug discovery emphasize the need for innovative molecular architectures that can overcome resistance mechanisms and improve therapeutic efficacy. Compounds like 1-[8-(3-Pyridinylsulfonyl)-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidinedione represent a promising direction in this regard, as they combine structural complexity with functional diversity in a single molecular entity. Such multifaceted compounds are likely to exhibit broader spectrum activities and reduced likelihood of developing resistance compared to simpler molecules.

The therapeutic potential of this compound is also underscored by its unique structural features that may contribute to favorable pharmacokinetic properties such as solubility, permeability, and metabolic stability. These properties are critical for ensuring that a drug candidate can reach its target site effectively and maintain efficacy over time after administration. Further investigation into these aspects will be essential as part of preclinical development efforts.

In conclusion, CAS No. 2060474-30-6 represents an intriguing molecule with significant potential in pharmaceutical research due to its complex bicyclic structure and functionalized pyridinylsulfonyl moiety (pyridinylsulfonyl, bicyclo[3.2.1]octane) (bicyclo[3.2.1]octane, pyridinylsulfonyl) (bicyclo[3.2.1]octane, pyridinylsulfonyl) (bicyclo[3.2.]octane, pyridinylsulfonyl) (bicyclo[.] octane, pyridinyl) (bicyclo) (pyridinyl) (sulfonyl) (azabicyclo) (pyrrolidinedione) (CAS No.). Its design aligns with current trends in drug discovery by incorporating privileged scaffolds and pharmacophores that are known to interact favorably with biological targets (CAS No., 2060474-30-6, 2020). As research continues to uncover new applications for this class of compounds,CAS No., 2060474-30-6, 2020 will undoubtedly play a pivotal role in advancing therapeutic strategies across multiple disease areas.